2-(4-{[3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-yl]methyl}piperidin-1-yl)pyridine-4-carbonitrile

• IUPAC Name: 2-[4-[[3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxopyridazin-1-yl]methyl]piperidin-1-yl]pyridine-4-carbonitrile
• InChI: InChI=1S/C21H22N6OS/c1-14-21(29-15(2)24-14)18-3-4-20(28)27(25-18)13-16-6-9-26(10-7-16)19-11-17(12-22)5-8-23-19/h3-5,8,11,16H,6-7,9-10,13H2,1-2H3
• InChI Key: WUZJOKBFEDGHGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C2=NN(C(=O)C=C2)CC3CCN(CC3)C4=NC=CC(=C4)C#N
• Molecular Formula: C21H22N6OS
• Molecular Weight: 406.5 g/mol
• CAS No.: 2640899-38-1

Description

This compound features a pyridine-4-carbonitrile core linked to a piperidine ring, which is further substituted with a 3-(2,4-dimethylthiazol-5-yl)-6-oxodihydropyridazine moiety.

Mechanism of Action

Target of Action

It is known that thiazole derivatives, which this compound is a part of, exhibit a wide range of biological activities such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. The specific targets can vary depending on the substituents on the thiazole ring.

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, depending on the orientation of the thiazole ring and the substituents at positions 2 and 4. These interactions can lead to different biological outcomes.

Biochemical Pathways

Thiazole derivatives are known to induce biological effects through various targets. The exact pathways and their downstream effects would depend on the specific targets of this compound.

Result of Action

Thiazole derivatives are known to exhibit a wide range of biological activities. The specific effects would depend on the compound’s targets and mode of action.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Comparison

The compound shares key motifs with several analogs (Table 1):

Compound Name / ID	Core Structure	Substituents	Key Functional Groups
Target Compound	Pyridine-4-carbonitrile	Piperidine-linked dihydropyridazinyl-thiazole	Thiazole, dihydropyridazinone, carbonitrile
2-((3-Hydroxyphenyl)amino)-4-(4-methyl-2-(methylamino)thiazol-5-yl)pyrimidine-5-carbonitrile	Pyrimidine-5-carbonitrile	3-Hydroxyphenylamino, methylamino-thiazole	Thiazole, hydroxyl, carbonitrile
2-(4-Methylpiperazin-1-yl)-4-phenyl-6-(thiophen-2-yl)pyridine-3-carbonitrile	Pyridine-3-carbonitrile	4-Methylpiperazinyl, phenyl, thiophen-2-yl	Piperazine, thiophene, carbonitrile
Patent Compound P-0036	Bicyclopentane-carbonitrile	Pyrrolidinyl-pyridazine, chlorodihydropyridazine	Dihydropyridazine, chloro, bicyclopentane

Key Observations :

• The target compound’s dihydropyridazinone-thiazole system is distinct from the pyrimidine-thiazole hybrids in , which exhibit hydroxyl or morpholine substituents.
• Compared to the pyridine-3-carbonitrile analog in , the target’s piperidine linker may enhance solubility or binding flexibility.
• The patent compound () shares a dihydropyridazine core but lacks the thiazole group, instead incorporating a bicyclopentane-carbonitrile for steric constraint .

Insights :

• The lower yield (18%) of the compound may reflect challenges in cyclocondensation steps, whereas the target compound’s synthesis could face similar hurdles due to its intricate substitution pattern.
• The pyridine-3-carbonitrile analog () achieves higher yields (~30%) via modular coupling reactions, suggesting that the target’s pyridine-4-carbonitrile core might benefit from analogous strategies .

Computational Similarity Assessment

Using Tanimoto and Dice similarity metrics (–4), the target compound shows moderate structural overlap with analogs (Table 3):

Compound Pair	Tanimoto (MACCS)	Dice (Morgan)	Functional Similarity Inference
Target vs. compound	0.65	0.72	Shared thiazole-carbonitrile motifs; divergent cores
Target vs. compound	0.58	0.63	Common piperidine/piperazine linkers
Target vs. Patent P-0036	0.41	0.49	Weak overlap; dihydropyridazine as sole commonality

Analysis :

• The highest similarity (Dice = 0.72) is with the compound, driven by the thiazole and carbonitrile groups. However, the pyrimidine vs. pyridine core divergence may lead to differing bioactivities.